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Compound of Interest

Compound Name: 1,3-Dinitrobenzene-15N2

Cat. No.: B15088817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

1,3-Dinitrobenzene-15N2. Adherence to these procedures is critical to ensure personnel

safety and environmental protection. Given that the isotopic labeling with ¹⁵N₂ does not

significantly alter the chemical properties for disposal, the procedures for 1,3-Dinitrobenzene

should be followed.

Immediate Safety and Handling Precautions
1,3-Dinitrobenzene is classified as a hazardous substance. It is fatal if swallowed, in contact

with skin, or if inhaled, and is very toxic to aquatic life with long-lasting effects[1][2][3].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye/face protection. In case of dust, use a self-

contained breathing apparatus[4].

Handling: Avoid creating dust. Use in a well-ventilated area or with local exhaust

ventilation[2][4]. Do not eat, drink, or smoke when handling this substance[2][4].

Storage: Store in a tightly closed container in a dry, well-ventilated place, separated from

strong oxidants and bases[2][4].

Spill Management
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In the event of a spill:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Moisten the spilled substance with water to prevent dusting and sweep it into a

covered container[4].

Collection: Carefully collect the remainder and place it in a designated, labeled waste

container.

Decontamination: Clean the spill area thoroughly with soap and water.

Do not allow this chemical to enter the environment[4].

Step-by-Step Disposal Procedure
1,3-Dinitrobenzene is classified as an EPA hazardous waste, and its disposal must adhere to

EPA regulations[5].

Waste Identification and Collection:

Collect all 1,3-Dinitrobenzene-15N2 waste, including contaminated materials (e.g.,

gloves, wipes, glassware), in a designated, clearly labeled, and sealed hazardous waste

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Primary Disposal Method: Incineration:

The preferred method of disposal is high-temperature incineration in a facility equipped

with an afterburner and a scrubber[5].

Contact your institution's EHS office to arrange for collection and transport to an approved

hazardous waste incineration facility.
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Alternative Disposal Method: Chemical Waste Landfill:

If a suitable incineration facility is unavailable, the compound may be buried in a chemical

waste landfill[5]. This must be arranged through your EHS office and is not a preferred

method.

Under no circumstances should 1,3-Dinitrobenzene be disposed of in municipal sewage

treatment plants[5].

Disposal of Contaminated Clothing:

Clothing contaminated with 1,3-Dinitrobenzene should be placed in a closed container for

storage until it can be properly decontaminated or disposed of as hazardous waste[6].

Quantitative Data Summary
Parameter Value Reference

UN Number 3443 [1]

UN Hazard Class 6.1 [4]

UN Packing Group II [4]

Flash Point 150 °C (302 °F) - closed cup

Oral LD50 (Rat) 59.5 mg/kg

Experimental Protocols
While this document focuses on disposal, any experimental protocol involving 1,3-
Dinitrobenzene-15N2 should be designed to minimize waste generation. This can be achieved

through careful planning of reaction scales and the use of in-situ analytical techniques where

possible.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dinitrobenzene-15N2.
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1,3-Dinitrobenzene-15N2 Disposal Workflow

Waste Generation
(1,3-Dinitrobenzene-15N2)

Collect in a Labeled,
Sealed Hazardous
Waste Container

Contact Institutional
Environmental Health

& Safety (EHS)

Is Approved Incineration
Facility Available?

Arrange for High-Temperature
Incineration

Yes

Arrange for Disposal in
Chemical Waste Landfill

No

Final Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15088817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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